Cas no 19805-67-5 (Piperazine,1-(4-dibenzothienylmethyl)-4-methyl-, hydrochloride (1:2))

• Product Name: Piperazine,1-(4-dibenzothienylmethyl)-4-methyl-, hydrochloride (1:2)
• CAS No: 19805-67-5
• MF: C₁₈H₂₂Cl₂N₂S
• MW: 369.351681232452
• CID: 152695
• PubChem ID: 209388
• Update Time: 2025-04-19

Piperazine,1-(4-dibenzothienylmethyl)-4-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(4-dibenzothienylmethyl)-4-methyl-, hydrochloride (1:2)
• 1-(dibenzothiophen-4-ylmethyl)-4-methyl-piperazine dihydrochloride
• 1-(dibenzothiophen-4-ylmethyl)-4-methylpiperazine,dihydrochloride
• 1-(4-Dibenzothienylmethyl)-4-methylpiperazine hydrochloride hydrate (1:2:1)
• 1-(dibenzo[b,d]thiophen-4-ylmethyl)-4-methylpiperazine dihydrochloride
• 4-(4-Methylpiperazinomethyl)dibenzothiophene dihydrochloride hydrate
• Piperazine, 1-(4-dibenzothienylmethyl)-4-methyl-, hydrochloride, hydrate (1:2:1)
• 1-(dibenzothiophen-4-ylmethyl)-4-methylpiperazine 2HCl
• DTXSID40941620
• 1-[(Dibenzo[b,d]thiophen-4-yl)methyl]-4-methylpiperazine--hydrogen chloride (1/2)
• 19805-67-5
• 1-(dibenzothiophen-4-ylmethyl)-4-methylpiperazine;dihydrochloride

• Inchi： 1S/C18H20N2S.2ClH/c1-19-9-11-20(12-10-19)13-14-5-4-7-16-15-6-2-3-8-17(15)21-18(14)16;;/h2-8H,9-13H2,1H3;2*1H
• InChI Key： XUNJZLJPTYTQTB-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C2C=CC=CC=2C2=CC=CC(=C12)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 368.08836
• Monoisotopic Mass: 368.0880753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.7Ų

Experimental Properties

• PSA: 6.48